Cas no 92002-47-6 (2-[(20-Bromoicosyl)oxy]oxane)
![2-[(20-Bromoicosyl)oxy]oxane structure](https://ossimg.kuujia.com/scimg/92500/92002-47-6x500.png)
2-[(20-Bromoicosyl)oxy]oxane structure
Product Name:2-[(20-Bromoicosyl)oxy]oxane
CAS No:92002-47-6
MF:C25H49BrO2
MW:461.559367895126
CID:2814547
PubChem ID:14863006
Update Time:2025-04-21
2-[(20-Bromoicosyl)oxy]oxane Chemical and Physical Properties
Names and Identifiers
-
- 92002-47-6
- DTXSID40564797
- 2-[(20-BROMOICOSYL)OXY]OXANE
- 2-[(20-Bromoicosyl)oxy]oxane
-
- Inchi： 1S/C25H49BrO2/c26-22-18-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-19-23-27-25-21-17-20-24-28-25/h25H,1-24H2
- InChI Key： VFXREZSPMISCOD-UHFFFAOYSA-N
- SMILES： BrCCCCCCCCCCCCCCCCCCCCOC1CCCCO1
Computed Properties
- Exact Mass: 460.29159Da
- Monoisotopic Mass: 460.29159Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 21
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.7
- Topological Polar Surface Area: 18.5Ų
2-[(20-Bromoicosyl)oxy]oxane Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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